
"Anti-inflammatory agent 88" chemical structure
and properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Anti-inflammatory agent 88

Cat. No.: B15609951 Get Quote

Technical Guide: Anti-inflammatory Agent 88
For Research and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activity of the novel anti-inflammatory compound designated as Anti-
inflammatory agent 88. The information presented herein is compiled from publicly available

scientific literature and chemical databases, intended to support further research and

development efforts.

Chemical Identity and Structure
Anti-inflammatory agent 88, also identified as 4-bromo-3-methoxy-9H-carbazole-8-ol, is a

carbazole derivative isolated from marine Streptomyces.[1][2][3][4] Its chemical identity is

further confirmed by the synonym HY-163775 and its designation as "compound 6" in primary

research literature.[1][4]

Chemical Structure:

IUPAC Name: 5-bromo-6-methoxy-9H-carbazol-1-ol[2]

Molecular Formula: C₁₃H₁₀BrNO₂[2]

SMILES: COC1=C(Br)C2=C(NC3=C(O)C=CC=C23)C=C1
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InChI Key: AGNZZSWMEVQOII-UHFFFAOYSA-N[2]

Physicochemical and Computed Properties
The following table summarizes the key physicochemical and computed properties of Anti-
inflammatory agent 88. This data is essential for understanding its behavior in biological

systems and for formulation development.

Property Value Source

Molecular Weight 292.13 g/mol PubChem[2]

Monoisotopic Mass 290.98949 Da PubChem[2]

XLogP3 3.7 PubChem[2]

Hydrogen Bond Donor Count 2 PubChem[2]

Hydrogen Bond Acceptor

Count
2 PubChem[2]

Rotatable Bond Count 1 PubChem[2]

Topological Polar Surface Area 45.3 Å² PubChem[2]

Heavy Atom Count 17 PubChem[2]

Biological Activity and Mechanism of Action
Anti-inflammatory agent 88 exhibits its therapeutic effects by modulating the MyD88/NF-κB

signaling pathway.[1][4] This pathway is a cornerstone of the innate immune response, and its

dysregulation is implicated in numerous inflammatory diseases. The compound has been

shown to inhibit pro-inflammatory factors while enhancing the expression of anti-inflammatory

factors.[1][4] In vivo studies using a zebrafish model have demonstrated its ability to effectively

inhibit immune cell migration, a key process in inflammation.

Signaling Pathway
The diagram below illustrates the MyD88-dependent NF-κB signaling pathway, which is the

target of Anti-inflammatory agent 88.
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1. Assay Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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